Cas no 618389-88-1 (6-methoxy-2-(4-methylphenyl)-2,3-dihydrochromen-4-one)
618389-88-1 structure
Product Name:6-methoxy-2-(4-methylphenyl)-2,3-dihydrochromen-4-one
CAS No:618389-88-1
MF:C17H16O3
MW:268.307145118713
CID:5554786
PubChem ID:5214012
Update Time:2024-03-01
6-methoxy-2-(4-methylphenyl)-2,3-dihydrochromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6-methoxy-2-(4-methylphenyl)-2,3-dihydrochromen-4-one
- 4H-1-Benzopyran-4-one, 2,3-dihydro-6-methoxy-2-(4-methylphenyl)-
- 6-methoxy-2-(4-methylphenyl)-3,4-dihydro-2H-1-benzopyran-4-one
-
- Inchi： 1S/C17H16O3/c1-11-3-5-12(6-4-11)17-10-15(18)14-9-13(19-2)7-8-16(14)20-17/h3-9,17H,10H2,1-2H3
- InChI Key： MVTYGNSQNJHOGL-UHFFFAOYSA-N
- SMILES： C1(C2=CC=C(C)C=C2)OC2=CC=C(OC)C=C2C(=O)C1
Computed Properties
- Exact Mass: 268.109944368g/mol
- Monoisotopic Mass: 268.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.175±0.06 g/cm3(Predicted)
- Boiling Point: 439.6±45.0 °C(Predicted)
6-methoxy-2-(4-methylphenyl)-2,3-dihydrochromen-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3139-0913-2μmol |
6-methoxy-2-(4-methylphenyl)-3,4-dihydro-2H-1-benzopyran-4-one |
618389-88-1 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F3139-0913-5μmol |
6-methoxy-2-(4-methylphenyl)-3,4-dihydro-2H-1-benzopyran-4-one |
618389-88-1 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3139-0913-10μmol |
6-methoxy-2-(4-methylphenyl)-3,4-dihydro-2H-1-benzopyran-4-one |
618389-88-1 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3139-0913-20μmol |
6-methoxy-2-(4-methylphenyl)-3,4-dihydro-2H-1-benzopyran-4-one |
618389-88-1 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F3139-0913-1mg |
6-methoxy-2-(4-methylphenyl)-3,4-dihydro-2H-1-benzopyran-4-one |
618389-88-1 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F3139-0913-2mg |
6-methoxy-2-(4-methylphenyl)-3,4-dihydro-2H-1-benzopyran-4-one |
618389-88-1 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F3139-0913-3mg |
6-methoxy-2-(4-methylphenyl)-3,4-dihydro-2H-1-benzopyran-4-one |
618389-88-1 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3139-0913-4mg |
6-methoxy-2-(4-methylphenyl)-3,4-dihydro-2H-1-benzopyran-4-one |
618389-88-1 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F3139-0913-5mg |
6-methoxy-2-(4-methylphenyl)-3,4-dihydro-2H-1-benzopyran-4-one |
618389-88-1 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3139-0913-10mg |
6-methoxy-2-(4-methylphenyl)-3,4-dihydro-2H-1-benzopyran-4-one |
618389-88-1 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
6-methoxy-2-(4-methylphenyl)-2,3-dihydrochromen-4-one Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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